Cas no 941982-52-1 (4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 941982-52-1
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 5503319
• PubChem ID: 7687857
• Update Time: 2025-05-20

4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2784-0619
• 4-fluoro-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)benzamide
• 4-fluoro-N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]benzamide
• AKOS024466914
• 941982-52-1
• Z408840644
• 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H19FN2O3/c1-25-17-10-9-15(12-16(17)22-11-3-2-4-18(22)23)21-19(24)13-5-7-14(20)8-6-13/h5-10,12H,2-4,11H2,1H3,(H,21,24)
• InChI Key： FDLXKOHLTVTXRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1C=CC(=C(C=1)N1C(CCCC1)=O)OC)=O

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide

Professional Introduction to Compound with CAS No. 941982-52-1 and Product Name: 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide

The compound with CAS No. 941982-52-1 and the product name 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of a fluoro group, a methoxy substituent, and a piperidine ring in its molecular structure contributes to its unique pharmacological profile, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms, which are known for their ability to enhance metabolic stability, binding affinity, and bioavailability. The fluoro group in this compound is strategically positioned to modulate its interactions with biological targets, thereby influencing its pharmacodynamic properties. This feature aligns with the broader trend in drug discovery where fluorinated analogs are increasingly being explored for their improved pharmacological efficacy.

The 4-methoxy substituent further contributes to the compound's complexity and functionality. Methoxy groups are commonly found in biologically active molecules and are known to play a crucial role in modulating receptor binding and metabolic pathways. In the context of this compound, the methoxy group at the 4-position of the phenyl ring is likely involved in fine-tuning its interaction with target enzymes or receptors, thereby enhancing its therapeutic potential.

The core structure of this compound features a phenylbenzamide moiety, which is a well-established scaffold in medicinal chemistry. Benzamides are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The incorporation of a piperidine ring into this scaffold introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets. This structural motif has been extensively studied and has shown promise in various therapeutic areas.

Recent studies have highlighted the importance of 2-oxopiperidine derivatives in drug development. These compounds exhibit unique pharmacological properties that make them attractive candidates for treating a variety of diseases. The presence of the 2-oxopiperidin-1-yl group in this compound suggests that it may possess enhanced binding affinity and selectivity for certain biological targets. This is particularly relevant in the context of developing next-generation therapeutics where high specificity is paramount.

The synthesis and characterization of this compound have been driven by advancements in synthetic methodologies that allow for the efficient construction of complex molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidative coupling have enabled chemists to assemble intricate structures with high precision. These methodologies have been instrumental in the development of novel pharmaceutical agents like this one.

The pharmacological evaluation of 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide has revealed promising results in preclinical studies. Initial experiments have demonstrated that this compound exhibits significant activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The combination of structural features such as the fluoro, methoxy, and piperidine moieties appears to synergize effectively to produce potent pharmacological effects.

One particularly intriguing aspect of this compound is its potential mechanism of action. The presence of multiple functional groups suggests that it may interact with multiple targets simultaneously, leading to a more comprehensive therapeutic effect. This multitarget engagement strategy has gained traction in recent years as a means to enhance therapeutic outcomes while minimizing side effects.

Furthermore, the chemical stability and bioavailability of this compound have been carefully assessed through rigorous computational and experimental studies. These evaluations have shown that it possesses favorable physicochemical properties, making it suitable for further development into a clinical candidate. The robustness of its molecular structure ensures that it can withstand various storage conditions without degradation.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing the need for compounds with well-characterized safety profiles and efficacy data. The comprehensive characterization of 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide, including its chemical synthesis, spectroscopic properties, and pharmacological activity, positions it as a strong candidate for future clinical trials.

In conclusion, the compound with CAS No. 941982-52-1 and product name 4-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a fluoro, methoxy, and piperidine moiety, contribute to its promising pharmacological profile. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, making it a compelling candidate for further development.